Amastatin Amastatin Amastatin is a non-toxic inhibitor of aminopeptidase A (Ki = 1 µM) and leucine aminopeptidase. Also acts as a slow-binding, competitive inhibitor of aminopeptidase M. Does not inhibit aminopeptidase B, chymotrypsin, elastase, papain, pepsin, thermolysin, or trypsin.
Brand Name: Vulcanchem
CAS No.: 67655-94-1
VCID: VC0518317
InChI: InChI=1S/C21H38N4O8/c1-9(2)7-12(22)17(28)20(31)25-16(11(5)6)19(30)24-15(10(3)4)18(29)23-13(21(32)33)8-14(26)27/h9-13,15-17,28H,7-8,22H2,1-6H3,(H,23,29)(H,24,30)(H,25,31)(H,26,27)(H,32,33)/t12-,13+,15+,16+,17+/m1/s1
SMILES: CC(C)CC(C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)O)O)N
Molecular Formula: C21H38N4O8
Molecular Weight: 474.5 g/mol

Amastatin

CAS No.: 67655-94-1

Cat. No.: VC0518317

Molecular Formula: C21H38N4O8

Molecular Weight: 474.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Amastatin - 67655-94-1

Specification

Description Amastatin is a non-toxic inhibitor of aminopeptidase A (Ki = 1 µM) and leucine aminopeptidase. Also acts as a slow-binding, competitive inhibitor of aminopeptidase M. Does not inhibit aminopeptidase B, chymotrypsin, elastase, papain, pepsin, thermolysin, or trypsin.
CAS No. 67655-94-1
Molecular Formula C21H38N4O8
Molecular Weight 474.5 g/mol
IUPAC Name (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-3-amino-2-hydroxy-5-methylhexanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]butanedioic acid
Standard InChI InChI=1S/C21H38N4O8/c1-9(2)7-12(22)17(28)20(31)25-16(11(5)6)19(30)24-15(10(3)4)18(29)23-13(21(32)33)8-14(26)27/h9-13,15-17,28H,7-8,22H2,1-6H3,(H,23,29)(H,24,30)(H,25,31)(H,26,27)(H,32,33)/t12-,13+,15+,16+,17+/m1/s1
Standard InChI Key QFAADIRHLBXJJS-ZAZJUGBXSA-N
Isomeric SMILES CC(C)C[C@H]([C@@H](C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)O)O)N
SMILES CC(C)CC(C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)O)O)N
Canonical SMILES CC(C)CC(C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)O)O)N
Appearance Solid powder

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